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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methylsulfonyl-imidazole is a heterocyclic compound of interest in medicinal chemistry and

materials science. A thorough understanding of its structural and electronic properties is

paramount for its application and development. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide

a fundamental characterization of the molecular structure. This guide provides a detailed

overview of the expected spectroscopic data for 2-Methylsulfonyl-imidazole, based on the

analysis of closely related analogs and foundational principles of spectroscopic interpretation.

While experimental data for the title compound is not readily available in public databases, this

guide will serve as a robust predictive framework for researchers.

Introduction
Imidazole is a five-membered heterocyclic aromatic ring with two nitrogen atoms. Its derivatives

are ubiquitous in nature, found in essential biomolecules like the amino acid histidine and

purine bases of DNA. The imidazole scaffold is a privileged structure in medicinal chemistry,

appearing in numerous approved drugs. The introduction of a methylsulfonyl group at the 2-

position significantly influences the electronic properties of the imidazole ring, primarily through

the strong electron-withdrawing nature of the sulfonyl group. This modification can impact the

compound's reactivity, intermolecular interactions, and ultimately its biological activity.
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Accurate spectroscopic characterization is the cornerstone of chemical research and

development. It allows for unequivocal structure elucidation, purity assessment, and provides

insights into the molecular environment. This guide will discuss the anticipated ¹H NMR, ¹³C

NMR, IR, and MS spectral features of 2-Methylsulfonyl-imidazole.

Molecular Structure and Spectroscopic Overview
The structure of 2-Methylsulfonyl-imidazole, with the systematic numbering of the imidazole

ring, is depicted below. The key structural features that will govern its spectroscopic properties

are the aromatic imidazole ring with two distinct proton environments (H4 and H5), the N-H

proton, and the methyl group of the sulfonyl moiety.

To cite this document: BenchChem. [Spectroscopic Analysis of 2-Methylsulfonyl-imidazole: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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